Cas no 1369016-84-1 (4-(1H-1,2,3-triazol-1-yl)butanoic acid)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)butanoic acid
• CAS No: 1369016-84-1
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4594125
• PubChem ID: 69442294
• Update Time: 2025-06-12

4-(1H-1,2,3-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-1-yl)butanoic acid

• Inchi： 1S/C6H9N3O2/c10-6(11)2-1-4-9-5-3-7-8-9/h3,5H,1-2,4H2,(H,10,11)
• InChI Key： WFDZPCVPOXGSBW-UHFFFAOYSA-N
• SMILES： N1(CCCC(O)=O)C=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(1H-1,2,3-triazol-1-yl)butanoic acid

Recent Advances in the Application of 4-(1H-1,2,3-triazol-1-yl)butanoic acid (CAS: 1369016-84-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(1H-1,2,3-triazol-1-yl)butanoic acid (CAS: 1369016-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and bioconjugation. This heterocyclic carboxylic acid, featuring a triazole moiety, serves as a crucial building block in click chemistry, enabling efficient and selective modifications of biomolecules. Recent studies have highlighted its role in the development of novel therapeutics, targeted drug delivery systems, and diagnostic tools.

One of the key advancements in the utilization of 4-(1H-1,2,3-triazol-1-yl)butanoic acid is its incorporation into peptide-based drug candidates. Researchers have demonstrated its efficacy in enhancing the pharmacokinetic properties of peptide drugs by improving solubility and stability. A 2023 study published in the Journal of Medicinal Chemistry reported the successful conjugation of this compound to cyclic peptides, resulting in improved bioavailability and target specificity. The study also noted the compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in click chemistry.

In addition to its pharmaceutical applications, 4-(1H-1,2,3-triazol-1-yl)butanoic acid has shown promise in the field of chemical biology as a linker for bioconjugation. A recent publication in ACS Chemical Biology detailed its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with enhanced therapeutic indices. The triazole ring's stability under physiological conditions makes it an ideal candidate for such applications, ensuring minimal off-target effects.

Furthermore, the compound's role in the synthesis of small-molecule inhibitors has been explored in recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into kinase inhibitors, where it served as a key pharmacophore. The study demonstrated that the triazole moiety contributed to improved binding affinity and selectivity, underscoring the compound's potential in rational drug design.

Despite these advancements, challenges remain in optimizing the synthetic routes for 4-(1H-1,2,3-triazol-1-yl)butanoic acid to ensure scalability and cost-effectiveness. Recent efforts have focused on developing greener synthetic methodologies, including metal-free click chemistry approaches, to address these limitations. Future research directions may explore its applications in nanotechnology and theranostics, further expanding its utility in biomedical sciences.